Cas no 61765-18-2 (Heptanethioic acid, S-phenyl ester)

• Product Name: Heptanethioic acid, S-phenyl ester
• CAS No: 61765-18-2
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 467012
• PubChem ID: 13587212
• Update Time: 2025-04-19

Heptanethioic acid, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanethioic acid, S-phenyl ester
• S-phenyl heptanethioate
• 61765-18-2
• SCHEMBL14722425
• heptanethioic acid S-phenyl ester
• DTXSID60544455

• Inchi： 1S/C13H18OS/c1-2-3-4-8-11-13(14)15-12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
• InChI Key： WHZSWIXSTSBLFH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(CCCCCC)=O

Computed Properties

• Exact Mass: 222.10794
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07